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Compound of Interest

Compound Name: 1-Methyl-2-(tributylstannyl)pyrrole

Cat. No.: B055704 Get Quote

Technical Guide: 1-Methyl-2-
(tributylstannyl)pyrrole
CAS Number: 118486-97-8

A Comprehensive Overview for Researchers and Drug Development Professionals

This document provides an in-depth technical overview of 1-Methyl-2-
(tributylstannyl)pyrrole, a key organostannane reagent utilized in organic synthesis. The

guide covers its chemical and physical properties, primary applications, representative

experimental protocols, and essential safety information, tailored for professionals in research

and development.

Compound Identification
1-Methyl-2-(tributylstannyl)pyrrole is an organometallic compound featuring a tributyltin

group attached to the 2-position of an N-methylated pyrrole ring. This structure makes it a

valuable partner in cross-coupling reactions.
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Identifier Value

CAS Number 118486-97-8[1][2][3][4][5]

IUPAC Name tributyl-(1-methylpyrrol-2-yl)stannane[5][6]

Synonyms

(1-Methylpyrrol-2-yl)tributyltin, 2-

(Tributylstannyl)-1-methylpyrrole, N-Methyl-2-

(tributylstannyl)pyrrole[1][7]

Molecular Formula C₁₇H₃₃NSn[3]

Molecular Weight 370.16 g/mol [1][2]

InChI Key DINAKCGOEKXDTP-UHFFFAOYSA-N[1][5]

SMILES CCCC--INVALID-LINK--(CCCC)c1cccn1C[1]

MDL Number MFCD01319022[1][5][7]

Physicochemical Properties
The compound is a liquid under standard conditions with a high boiling point. It is generally not

miscible with water.[5] Proper storage is critical to maintain its stability and reactivity.

Property Value

Density 1.1223 g/mL at 25 °C[1][2]

Refractive Index (n20/D) 1.5107[1][2]

Boiling Point 376.3 ± 34.0 °C (Predicted)[2]

Flash Point 98.3 °C (208.9 °F) - closed cup[1][5]

Assay 95%[1]

Storage Temperature −20°C[1], Store in a cool place[5]

Solubility Not miscible or difficult to mix with water.[5]

Core Application: Stille Cross-Coupling Reactions

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.sigmaaldrich.com/US/en/product/aldrich/675679
https://www.alfa-industry.com/material-chemicals/chemical-reagents/cas-118486-97-8-1-methyl-2-tributylstannyl.html
https://www.matrix-fine-chemicals.com/fine-chemicals/catalog/aromatic-heterocycles/mm118486978
http://do.labnovo.com/mdlnumber/1319022
https://www.fishersci.com/shop/products/1-methyl-2-tri-n-butylstannyl-pyrrole-98-thermo-scientific/AAH5143803
https://www.fishersci.com/shop/products/1-methyl-2-tri-n-butylstannyl-pyrrole-98-thermo-scientific/AAH5143803
https://pubchem.ncbi.nlm.nih.gov/compound/2769397
https://www.sigmaaldrich.com/US/en/product/aldrich/675679
https://www.chemicalbook.com/CASEN_118486-97-8.htm
https://www.matrix-fine-chemicals.com/fine-chemicals/catalog/aromatic-heterocycles/mm118486978
https://www.sigmaaldrich.com/US/en/product/aldrich/675679
https://www.alfa-industry.com/material-chemicals/chemical-reagents/cas-118486-97-8-1-methyl-2-tributylstannyl.html
https://www.sigmaaldrich.com/US/en/product/aldrich/675679
https://www.fishersci.com/shop/products/1-methyl-2-tri-n-butylstannyl-pyrrole-98-thermo-scientific/AAH5143803
https://www.sigmaaldrich.com/US/en/product/aldrich/675679
https://www.sigmaaldrich.com/US/en/product/aldrich/675679
https://www.fishersci.com/shop/products/1-methyl-2-tri-n-butylstannyl-pyrrole-98-thermo-scientific/AAH5143803
https://www.chemicalbook.com/CASEN_118486-97-8.htm
https://www.fishersci.com/shop/products/1-methyl-2-tri-n-butylstannyl-pyrrole-98-thermo-scientific/AAH5143803
https://www.sigmaaldrich.com/US/en/product/aldrich/675679
https://www.alfa-industry.com/material-chemicals/chemical-reagents/cas-118486-97-8-1-methyl-2-tributylstannyl.html
https://www.sigmaaldrich.com/US/en/product/aldrich/675679
https://www.alfa-industry.com/material-chemicals/chemical-reagents/cas-118486-97-8-1-methyl-2-tributylstannyl.html
https://www.alfa-industry.com/material-chemicals/chemical-reagents/cas-118486-97-8-1-methyl-2-tributylstannyl.html
https://www.sigmaaldrich.com/US/en/product/aldrich/675679
https://www.fishersci.com/shop/products/1-methyl-2-tri-n-butylstannyl-pyrrole-98-thermo-scientific/AAH5143803
https://www.sigmaaldrich.com/US/en/product/aldrich/675679
https://www.sigmaaldrich.com/US/en/product/aldrich/675679
https://www.fishersci.com/shop/products/1-methyl-2-tri-n-butylstannyl-pyrrole-98-thermo-scientific/AAH5143803
https://www.fishersci.com/shop/products/1-methyl-2-tri-n-butylstannyl-pyrrole-98-thermo-scientific/AAH5143803
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b055704?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The primary and most well-documented application of 1-Methyl-2-(tributylstannyl)pyrrole is

as a nucleophilic coupling partner in palladium-catalyzed Stille cross-coupling reactions.[1] This

reaction forms a new carbon-carbon bond by coupling the organostannane with an organic

halide or triflate. The pyrrole moiety is a common structural motif in pharmaceuticals and

functional materials, making this reagent a valuable building block.

Key applications include the synthesis of:

Bithienylpyrrole derivatives: Created by reacting with bithienyl bromides in the presence of a

palladium catalyst.[1]

Conducting polymers: Used to synthesize monomers like Di(bisthienyl)-o-carborane (DBTC)

which can be electropolymerized.[1]

Organic photocatalysts: Employed in the synthesis of polymers like Poly(Py-BTz-Py) via

Stille coupling, which can be used for C-C bond formation under visible light.[1]

Below is a diagram illustrating the catalytic cycle of the Stille reaction.
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General Catalytic Cycle for Stille Coupling
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Click to download full resolution via product page

Caption: Catalytic cycle of the Stille cross-coupling reaction.

Experimental Protocols
While specific reaction conditions can vary, a general protocol for using 1-Methyl-2-
(tributylstannyl)pyrrole in a Stille coupling reaction is outlined below. This methodology is

based on a cited procedure for the synthesis of (bi)thienylpyrroles.[2]

General Protocol for Stille Coupling:

Reaction Setup: To an oven-dried flask under an inert atmosphere (e.g., Argon or Nitrogen),

add the organic halide (1.0 eq.), a palladium catalyst (e.g., Pd(PPh₃)₄, 0.02-0.05 eq.), and an

appropriate solvent (e.g., toluene).

Reagent Addition: Add 1-Methyl-2-(tributylstannyl)pyrrole (1.0-1.2 eq.) to the reaction

mixture via syringe.
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Reaction Conditions: Heat the mixture to the desired temperature (e.g., 80 °C) and stir for a

specified time (e.g., 24 hours), monitoring the reaction progress by TLC or GC-MS.[2]

Workup: After completion, cool the reaction to room temperature. The mixture may be filtered

(e.g., through Celite) to remove the catalyst. The filtrate is then typically washed with an

aqueous solution of potassium fluoride to remove tin byproducts, followed by extraction with

an organic solvent.

Purification: The crude product is purified using standard techniques such as column

chromatography on silica gel.

The following diagram illustrates a typical experimental workflow.

Start: Prepare Inert Atmosphere Flask

Add Organic Halide,
Pd Catalyst, and Solvent

Add 1-Methyl-2-(tributylstannyl)pyrrole

Heat and Stir
(e.g., 80°C, 24h)

Monitor Reaction (TLC/GC-MS)

Incomplete

Cool and Perform Aqueous Workup
(KF wash, extraction)

Reaction
Complete

Purify Crude Product
(Column Chromatography)

End: Characterize Final Product
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Caption: General workflow for a Stille coupling experiment.

Safety and Handling
1-Methyl-2-(tributylstannyl)pyrrole is a hazardous substance and must be handled with

appropriate safety precautions. It is classified as toxic if swallowed, harmful in contact with skin,

and causes skin and serious eye irritation.[6] Prolonged or repeated exposure may cause

damage to organs.[6]
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GHS Hazard Information Details

Signal Word Danger[1]

Pictograms

GHS06 (Skull and Crossbones), GHS07

(Exclamation Mark), GHS08 (Health Hazard),

GHS09 (Environment)

Hazard Statements

H301: Toxic if swallowed.[6] H312: Harmful in

contact with skin.[6] H315: Causes skin

irritation.[6] H319: Causes serious eye irritation.

[6] H360FD: May damage fertility. May damage

the unborn child.[1] H372: Causes damage to

organs through prolonged or repeated

exposure.[1][6] H410: Very toxic to aquatic life

with long lasting effects.[1]

Precautionary Statements

P202: Do not handle until all safety precautions

have been read and understood.[1] P273: Avoid

release to the environment.[1] P280: Wear

protective gloves/protective clothing/eye

protection/face protection.[1] P301 + P310: IF

SWALLOWED: Immediately call a POISON

CENTER/doctor.[1] P302 + P352 + P312: IF ON

SKIN: Wash with plenty of soap and water. Call

a POISON CENTER/doctor if you feel unwell.[1]

P305 + P351 + P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[1]

Storage Class

6.1C - Combustible, acute toxic Cat. 3 / toxic

compounds or compounds which cause chronic

effects.[1]

Handling Recommendations:

Use only in a well-ventilated area, preferably in a chemical fume hood.
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Wear appropriate personal protective equipment (PPE), including safety goggles with side-

shields, chemical-resistant gloves (e.g., nitrile), and a lab coat.[1]

Avoid inhalation of vapors and contact with skin and eyes.

Keep the container tightly closed and store in a dry, cool, and well-ventilated place away

from oxidizing agents.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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